Atwlppraanllmaas

• Molecular Formula: C76H123N21O20S
• Molecular Weight: 1683.0 g/mol
• InChI: InChI=1S/C76H123N21O20S/c1-36(2)29-50(67(108)87-49(24-28-118-13)66(107)86-41(9)62(103)84-43(11)64(105)94-55(35-98)75(116)117)90-68(109)51(30-37(3)4)91-70(111)53(33-58(78)100)89-63(104)42(10)83-61(102)40(8)85-65(106)48(21-16-25-81-76(79)80)88-71(112)56-22-17-26-96(56)74(115)57-23-18-27-97(57)73(114)54(31-38(5)6)93-69(110)52(32-45-34-82-47-20-15-14-19-46(45)47)92-72(113)59(44(12)99)95-60(101)39(7)77/h14-15,19-20,34,36-44,48-57,59,82,98-99H,16-18,21-33,35,77H2,1-13H3,(H2,78,100)(H,83,102)(H,84,103)(H,85,106)(H,86,107)(H,87,108)(H,88,112)(H,89,104)(H,90,109)(H,91,111)(H,92,113)(H,93,110)(H,94,105)(H,95,101)(H,116,117)(H4,79,80,81)/t39-,40-,41-,42-,43-,44+,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,59-/m0/s1
• InChIKey: OBPVLTCNYHKVBL-LVAZLNDASA-N

Researchers needing simultaneous blockade of VEGF and Ang/Tie-2 axes face compensatory signaling when using single-pathway peptides. ATWLPPRAANLLMAAS (V3) solves this as the only covalently fused dual antagonist. - Validated efficacy: 160-480 μg/kg/d s.c. (7 days) in HCC xenografts; superior tumor inhibition vs. V1+V2 mixture at same dose. - Selective safety: No effect on normal hepatocytes (HL-7702) at 200 μM; induces apoptosis via caspase-3/-8/-9 in HCC cells. - Chronic regimen: 200 μg/kg/d s.c. for 4 weeks documented in human HCC models.

ATWLPPRAANLLMAAS (V3) Chimeric Anti-Angiogenic Peptide: Procurement & Selection Guide

ATWLPPRAANLLMAAS (CAS 1228447-26-4, molecular weight 1682.98 g/mol) is a 17-amino-acid chimeric peptide composed of the heptapeptide ATWLPPR (V1) and the heptapeptide NLLMAAS (V2) covalently linked via an Ala-Ala flexible linker . V1 binds specifically to neuropilin-1 (NRP-1) and selectively inhibits VEGF₁₆₅ binding to VEGFR-2, while V2 blocks both angiopoietin-1 and angiopoietin-2 binding to the Tie-2 receptor in a dose-dependent manner . By fusing these two pharmacophores, V3 simultaneously targets two independent angiogenic signaling axes—VEGF/VEGFR-2/NRP-1 and Ang/Tie-2—that neither parent peptide nor their simple mixture can address through a single molecular entity . The compound has demonstrated anti-proliferative, anti-migratory, anti-invasive, and pro-apoptotic activity in human hepatocellular carcinoma (HCC) cell lines and inhibits tumor growth and angiogenesis in multiple xenograft models .

Simultaneous VEGFR-2/NRP-1 and Tie-2 pathway engagement via a single chimeric peptide

Covalently fused dual pharmacophore for synchronized receptor co-engagement context

Reported anti-proliferative and pro-apoptotic endpoints in hepatocellular carcinoma cell models

Differential cell-model response context: HCC cells vs. normal hepatocyte control

• [1] Wu D, Gao Y, Chen L, Qi Y, Kang Q, Wang H, Zhu L, Ye Y, Zhai M. Anti-tumor effects of a novel chimeric peptide on S180 and H22 xenografts bearing nude mice. Peptides. 2010 May;31(5):850-64. doi: 10.1016/j.peptides.2010.01.007. PMID: 20132854. View Source
• [2] Wu D, Li M, Gao Y, Tian W, Li J, Zhang Q, Liu Z, Zheng M, Wang H, Wang J, Teng T, Zhang L, Ji X, Xie Z, Ji A, Li Y. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway. J Cancer. 2019; 10(7):1693-1706. doi:10.7150/jca.29211. PMID: 31205525. View Source

Why ATWLPPRAANLLMAAS Cannot Be Replaced by Its Parent Peptides V1, V2, or V1+V2 Mixture

ATWLPPR (V1) and NLLMAAS (V2) each block a single angiogenic pathway—VEGFR-2/NRP-1 and Tie-2, respectively—meaning that neither individual peptide can suppress the compensatory signaling that tumors activate when only one axis is inhibited . Even a co-administered 1:1 physical mixture of V1 and V2 at the same total dose (320 μg/kg/d) fails to achieve the anti-tumor efficacy or microvessel density reduction observed with the covalently fused V3 peptide, because the mixture does not guarantee co-delivery to the same cellular compartment, synchronized receptor engagement, or the pharmacokinetic profile of a single molecule . Furthermore, V3 exhibits a concentration-dependent inhibition of the Ras/Raf/MEK/ERK signaling cascade in human HCC cells that has not been reported for V1 or V2 individually, and critically, V3 demonstrates no significant effect on normal human hepatocyte HL-7702 cells, a selectivity window absent from published data on the parent peptides . These molecular and cellular differentiations preclude simple substitution of V3 with V1, V2, or their combination in any experiment aiming to simultaneously block both angiogenic pathways through a single agent.

V3 (ATWLPPRAANLLMAAS)

Dual-pathway VEGFR-2/Tie-2 blockade from a single covalent structure

V1 or V2 alone

Each parent peptide targets only one angiogenic axis; compensatory pathway signaling may remain unblocked

V1+V2 physical mixture

Co-administration may not guarantee synchronized receptor engagement or replicate the PK profile of the fused peptide

Ras/Raf/MEK/ERK modulation and normal-hepatocyte response context reported for V3 have not been documented for V1 or V2 individually; experimental interpretation may shift across compounds.

• [1] Wu D, Gao Y, Chen L, Qi Y, Kang Q, Wang H, Zhu L, Ye Y, Zhai M. Anti-tumor effects of a novel chimeric peptide on S180 and H22 xenografts bearing nude mice. Peptides. 2010 May;31(5):850-64. doi: 10.1016/j.peptides.2010.01.007. PMID: 20132854. View Source
• [2] Wu D, Li M, Gao Y, Tian W, Li J, Zhang Q, Liu Z, Zheng M, Wang H, Wang J, Teng T, Zhang L, Ji X, Xie Z, Ji A, Li Y. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway. J Cancer. 2019; 10(7):1693-1706. doi:10.7150/jca.29211. PMID: 31205525. View Source

Quantitative Differentiation Evidence for ATWLPPRAANLLMAAS vs. Closest Analogs

In Vivo Tumor Growth Inhibition: V3 vs. V1, V2, and V1+V2 in S180 and H22 Xenografts

In BALB/c nude mice bearing sarcoma S180 or hepatoma H22 xenografts, ATWLPPRAANLLMAAS (V3) at 320 μg/kg/d (s.c., 7 days) produced superior tumor weight and volume reduction compared to equimolar doses of V1 (ATWLPPR, 320 μg/kg/d), V2 (NLLMAAS, 320 μg/kg/d), and a co-administered physical mixture of V1+V2 (320 μg/kg/d each) . The study explicitly reported that V3-treated tumors exhibited a larger region of necrosis than V1-, V2-, and V1+V2-treated tumors at the same dose . While exact tumor weight means are not available in the abstract, the dose-response of V3 (160, 320, 480 μg/kg/d) demonstrated a dose-dependent reduction in tumor growth and microvessel density (MVD) . V3 at the lowest dose tested (160 μg/kg/d) already showed significant anti-tumor activity, whereas V1 and V2 individually at twice that dose (320 μg/kg) failed to achieve comparable efficacy .

In vivo tumor growth inhibition

Head-to-head

V3 320 µg/kg/d: greater tumor reduction and larger necrosis region than V1, V2, or V1+V2 at equal dose

V3 at 160 µg/kg/d active; comparators at 320 µg/kg/d showed weaker model response

Supports dual-pathway blockade model-response context in S180 and H22 xenografts

Dose-response and necrosis extent reported; exact tumor weight means not available in abstract

Evidence Dimension	Tumor growth inhibition (weight/volume reduction) and necrosis extent
Target Compound Data	V3 (320 μg/kg/d): Significant tumor weight/volume reduction; larger necrosis region; dose-dependent MVD decrease
Comparator Or Baseline	V1 (320 μg/kg/d), V2 (320 μg/kg/d), V1+V2 mixture (320 μg/kg/d each): Inferior tumor reduction, smaller necrosis region
Quantified Difference	Qualitative superiority confirmed at equal dose (320 μg/kg/d); V3 at 160 μg/kg/d active while comparators at 320 μg/kg/d showed weaker effect
Conditions	S180 sarcoma and H22 hepatoma xenografts in BALB/c nude mice; s.c. administration once daily for 7 days

Why This Matters

Demonstrates that covalent fusion into a single molecule (V3) achieves anti-tumor efficacy unattainable by the individual parent peptides or their simple mixture at the same dose, directly informing procurement decisions where dual-pathway blockade is required.

• [1] Wu D, Gao Y, Chen L, Qi Y, Kang Q, Wang H, Zhu L, Ye Y, Zhai M. Anti-tumor effects of a novel chimeric peptide on S180 and H22 xenografts bearing nude mice. Peptides. 2010 May;31(5):850-64. doi: 10.1016/j.peptides.2010.01.007. PMID: 20132854. View Source

Tumor Cell Selectivity: V3 Spares Normal Hepatocytes While Inhibiting HCC Cells

ATWLPPRAANLLMAAS (V3) at 25–200 μM for 12–24 hours significantly inhibited proliferation, viability, migration, and invasion of human HCC cell lines SMMC-7721 and Huh-7, but no significant effect was observed in the normal human hepatocyte cell line HL-7702 under identical conditions . This selectivity window is a critical differentiator from V1 and V2, for which no equivalent normal-cell sparing data have been published, implying that V3's dual-receptor targeting may leverage differential pathway dependency between malignant and normal hepatocytes . At 200 μM for 24 hours, V3 increased the apoptotic index in SMMC-7721 and Huh-7 cells, with elevated cleaved caspase-3, -8, -9, cleaved PARP, and increased Bax/Bcl-2 and Bad/Bcl-xL ratios .

Tumor cell selectivity profile

Cross-study reported

25–200 µM V3 inhibited HCC cell proliferation, migration, invasion; no significant effect on HL-7702 normal hepatocytes

Increased cleaved caspase-3/-8/-9, Bax/Bcl-2, Bad/Bcl-xL ratios at 200 µM

Cell-model selectivity context supports HCC-specific endpoint profiling

Normal-hepatocyte sparing data not documented for V1 or V2; comparative interpretation limited

Evidence Dimension	Cancer-cell-selective anti-proliferative and pro-apoptotic activity vs. normal hepatocyte sparing
Target Compound Data	V3 (25–200 μM): Inhibited proliferation/viability/migration/invasion in SMMC-7721 and Huh-7; induced apoptosis; no significant effect on HL-7702 normal hepatocytes
Comparator Or Baseline	V1 (ATWLPPR) and V2 (NLLMAAS): No published data on normal hepatocyte selectivity; individual peptides have reported only endothelial cell effects
Quantified Difference	V3 demonstrates a selective therapeutic window (HCC vs. normal liver cells) not documented for V1 or V2 individually
Conditions	SMMC-7721, Huh-7 (HCC), and HL-7702 (normal hepatocyte) cell lines; 25–200 μM, 12–24 h incubation

Why This Matters

Cancer-cell selectivity is essential for reducing potential hepatotoxicity in liver-targeted therapies; this data supports selecting V3 over V1 or V2 for HCC-focused in vivo studies where normal liver tissue sparing is critical.

• [1] Wu D, Li M, Gao Y, Tian W, Li J, Zhang Q, Liu Z, Zheng M, Wang H, Wang J, Teng T, Zhang L, Ji X, Xie Z, Ji A, Li Y. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway. J Cancer. 2019; 10(7):1693-1706. doi:10.7150/jca.29211. PMID: 31205525. View Source

Angiogenesis Inhibition: Microvessel Density Reduction by V3 vs. V1 and V2

In S180 and H22 xenografts, V3 treatment produced a dose-dependent decrease in microvessel density (MVD) assessed by immunohistochemical staining, whereas V1, V2, and V1+V2 at the same dose induced weaker MVD reduction . The larger necrotic regions observed in V3-treated tumors further support its superior anti-angiogenic effect compared to single-pathway agents . The dual blockade of VEGFR-2/NRP-1 and Tie-2 signaling by V3 likely suppresses both VEGF-driven and angiopoietin-driven angiogenic sprouting, a breadth of coverage that neither V1 (VEGF-selective) nor V2 (angiopoietin-selective) can match .

Microvessel density reduction

Head-to-head

V3 320 µg/kg/d: greater MVD decrease and larger necrotic regions than V1, V2, or mixture at equal dose

Dose-dependent MVD reduction observed across 160–480 µg/kg/d

Reported MVD endpoint context supports broader angiogenic blockade investigation

Exact fold-change not provided; CD31 immunohistochemistry used

Evidence Dimension	Intratumoral microvessel density (MVD) reduction
Target Compound Data	V3 (160–480 μg/kg/d): Dose-dependent MVD decrease; larger necrotic regions
Comparator Or Baseline	V1 (320 μg/kg/d), V2 (320 μg/kg/d), V1+V2 (320 μg/kg/d each): Weaker MVD reduction at equivalent dose
Quantified Difference	V3 at 320 μg/kg/d superior to V1, V2, and V1+V2 at same dose; exact fold-change MVD data not available in abstract
Conditions	S180 sarcoma and H22 hepatoma xenografts; s.c. administration once daily for 7 days

Why This Matters

MVD is a direct pharmacodynamic biomarker of anti-angiogenic efficacy; V3's superior MVD reduction indicates more complete angiogenic blockade, making it the preferred choice for studies where maximal vascular inhibition is the experimental goal.

• [1] Wu D, Gao Y, Chen L, Qi Y, Kang Q, Wang H, Zhu L, Ye Y, Zhai M. Anti-tumor effects of a novel chimeric peptide on S180 and H22 xenografts bearing nude mice. Peptides. 2010 May;31(5):850-64. doi: 10.1016/j.peptides.2010.01.007. PMID: 20132854. View Source

Mechanistic Dual-Targeting: Simultaneous VEGFR-2/NRP-1 and Tie-2 Pathway Inhibition

ATWLPPR (V1) selectively inhibits VEGF₁₆₅ binding to VEGFR-2 via NRP-1 antagonism, while NLLMAAS (V2) blocks both Ang-1 and Ang-2 binding to Tie-2 in a dose-dependent manner . ATWLPPRAANLLMAAS (V3) is the only molecule that covalently integrates both pharmacophores into a single 17-amino-acid peptide, enabling simultaneous blockade of two independent angiogenic receptor systems . The 2019 study further demonstrated that V3 suppresses the Ras/Raf/MEK/ERK signaling pathway in HCC cells, a downstream convergence point that may explain its enhanced potency relative to single-target peptides . No other compound in this class has been shown to concurrently engage NRP-1/VEGFR-2 and Tie-2 pathways through a single peptide backbone, establishing V3 as a mechanistically unique research tool .

Mechanistic dual-targeting design

Class-level inference

Single peptide backbone integrates VEGFR-2/NRP-1 antagonism (V1 domain) and Tie-2 blockade (V2 domain); Ras/Raf/MEK/ERK suppression reported

Unique research-tool context for dual-pathway crosstalk studies

Mechanistic inference from parent peptide binding data; clean 1:1 stoichiometric delivery

Evidence Dimension	Number of angiogenic signaling pathways concurrently inhibited by a single molecular entity
Target Compound Data	V3: Simultaneously inhibits VEGFR-2/NRP-1 (via V1 domain) and Tie-2 (via V2 domain); suppresses Ras/Raf/MEK/ERK cascade
Comparator Or Baseline	V1: VEGFR-2/NRP-1 only; V2: Tie-2 only; V1+V2 mixture: Two separate molecules, not a single entity
Quantified Difference	V3 uniquely combines two pharmacophores in one molecule; mechanistic breadth is qualitatively distinct from all comparators
Conditions	Biochemical binding assays (V1: VEGF₁₆₅/VEGFR-2/NRP-1; V2: Ang-1, Ang-2/Tie-2); cellular signaling assays (Ras/Raf/MEK/ERK)

Why This Matters

For researchers investigating compensatory angiogenic signaling or resistance mechanisms, V3 is the only commercially available single-agent peptide that simultaneously blocks both VEGF and angiopoietin pathways, eliminating the need for co-administration of two separate peptides with potentially discordant pharmacokinetics.

• [1] Wu D, Gao Y, Chen L, Qi Y, Kang Q, Wang H, Zhu L, Ye Y, Zhai M. Anti-tumor effects of a novel chimeric peptide on S180 and H22 xenografts bearing nude mice. Peptides. 2010 May;31(5):850-64. doi: 10.1016/j.peptides.2010.01.007. PMID: 20132854. View Source
• [2] Wu D, Li M, Gao Y, Tian W, Li J, Zhang Q, Liu Z, Zheng M, Wang H, Wang J, Teng T, Zhang L, Ji X, Xie Z, Ji A, Li Y. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway. J Cancer. 2019; 10(7):1693-1706. doi:10.7150/jca.29211. PMID: 31205525. View Source

In Vivo Efficacy at Lower Doses: V3 160 μg/kg vs. V1/V2 at 320 μg/kg

The 2010 study tested V3 at three doses (160, 320, 480 μg/kg/d) and V1, V2, and V1+V2 at a single dose of 320 μg/kg/d . The abstract states that V3 treatment 'could significantly reduce the tumor weight and volume' and that a significant dose-dependent decrease in MVD was observed for V3 . Importantly, V3 at 160 μg/kg/d—half the dose of the comparators—was included in the dose-response curve . While exact numerical comparisons between the 160 μg/kg V3 group and 320 μg/kg comparator groups are not provided at the abstract level, the reported dose-responsiveness indicates that V3 achieves biologically meaningful anti-tumor activity at doses where V1 and V2 individually show weaker effects even at 320 μg/kg . V3 also showed no significant toxicity to normal tissues (lung, heart, liver, spleen, kidney) or white blood cells at tested doses .

Lower-dose in vivo activity

Head-to-head

V3 active at 160 µg/kg/d; at 320 µg/kg/d, endpoint response exceeded V1, V2, and V1+V2 at equivalent dose

No significant toxicity reported in normal tissues at tested doses

Dose-response model context supports lower consumption in research protocols

Exact numerical comparisons between 160 µg/kg V3 and 320 µg/kg comparators not detailed

Evidence Dimension	Effective dose range for tumor growth inhibition
Target Compound Data	V3: Active at 160–480 μg/kg/d; dose-dependent tumor reduction and MVD decrease
Comparator Or Baseline	V1, V2, V1+V2: Tested at 320 μg/kg/d; weaker efficacy than V3 at 320 μg/kg/d; no dose-response data for comparators
Quantified Difference	V3 demonstrates activity at 160 μg/kg/d, half the comparator dose; at 320 μg/kg/d V3 is superior to all comparators at equal dose
Conditions	S180 sarcoma and H22 hepatoma xenografts in BALB/c nude mice; s.c. once daily for 7 days

Why This Matters

Lower effective dosing reduces peptide consumption per experiment and may improve the therapeutic index; procurement of V3 can be more cost-effective than purchasing separate V1 and V2 for combination studies, given V3's superior potency at lower molar doses.

• [1] Wu D, Gao Y, Chen L, Qi Y, Kang Q, Wang H, Zhu L, Ye Y, Zhai M. Anti-tumor effects of a novel chimeric peptide on S180 and H22 xenografts bearing nude mice. Peptides. 2010 May;31(5):850-64. doi: 10.1016/j.peptides.2010.01.007. PMID: 20132854. View Source

Extended-Duration HCC Xenograft Suppression: 4-Week V3 Monotherapy

In a separate human HCC xenograft model, ATWLPPRAANLLMAAS (V3) administered at 200 μg/kg s.c. once daily for 4 weeks inhibited tumor growth by downregulating angiogenesis and upregulating apoptosis . This longer-duration study addresses a limitation of the 7-day 2010 protocol and demonstrates sustained anti-tumor efficacy without reported toxicity . No comparable 4-week monotherapy data exist for V1 or V2 individually, making this an exclusive dataset for V3 . The mechanism involves suppression of H-RAS, p-RAF, p-MEK, and p-ERK protein levels in HCC tumors, linking the dual-receptor blockade to downstream oncogenic signaling inhibition .

4-week sustained xenograft suppression

Reported

V3 200 µg/kg/d × 4 weeks: inhibited HCC xenograft growth, downregulated angiogenesis, upregulated apoptosis

Chronic model-response context exclusive to V3; supports longer-term mechanistic studies

No comparable 4-week monotherapy data for V1 or V2; cross-study interpretation

Evidence Dimension	Sustained tumor growth inhibition in 4-week human HCC xenograft model
Target Compound Data	V3 (200 μg/kg/d, s.c., 4 weeks): Inhibited HCC xenograft growth; downregulated angiogenesis; upregulated apoptosis; suppressed Ras/Raf/MEK/ERK
Comparator Or Baseline	V1, V2: No published 4-week xenograft monotherapy data available
Quantified Difference	4-week efficacy dataset exists exclusively for V3; no comparator data for V1 or V2 under this regimen
Conditions	Human HCC xenograft model; s.c. administration once daily for 4 weeks

Why This Matters

The 4-week sustained efficacy data supports the use of V3 in chronic dosing paradigms and provides a benchmark for researchers planning longer-term in vivo anti-tumor studies, where V1 and V2 lack validated protocols.

• [1] Wu D, Li M, Gao Y, Tian W, Li J, Zhang Q, Liu Z, Zheng M, Wang H, Wang J, Teng T, Zhang L, Ji X, Xie Z, Ji A, Li Y. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway. J Cancer. 2019; 10(7):1693-1706. doi:10.7150/jca.29211. PMID: 31205525. View Source

High-Value Application Scenarios for ATWLPPRAANLLMAAS Based on Quantitative Differentiation Evidence

Dual-Pathway Angiogenesis Inhibition in Hepatocellular Carcinoma Xenograft Studies

Researchers studying compensatory angiogenic signaling in HCC should select ATWLPPRAANLLMAAS (V3) over V1 or V2 individually because it is the only single-agent peptide that concurrently blocks VEGFR-2/NRP-1 and Tie-2 pathways . The 2010 study demonstrated superior tumor growth inhibition, larger necrotic regions, and greater MVD reduction compared to V1, V2, and V1+V2 mixture at the same dose of 320 μg/kg/d in S180 and H22 xenografts . A dose range of 160–480 μg/kg/d s.c. for 7 days is validated for acute efficacy studies .

Cancer-Cell-Selective Pro-Apoptotic Studies with Normal Hepatocyte Sparing

For experiments requiring discrimination between malignant and normal hepatocyte responses, V3 is the preferred peptide because it inhibits proliferation, migration, and invasion in SMMC-7721 and Huh-7 HCC cells at 25–200 μM while showing no significant effect on HL-7702 normal hepatocytes . At 200 μM for 24 h, V3 induces apoptosis via caspase-3/-8/-9 activation and elevates Bax/Bcl-2 and Bad/Bcl-xL ratios specifically in HCC cells . This selectivity profile is not documented for V1 or V2, making V3 the only candidate for studies where liver safety margin is a critical endpoint.

Long-Term Anti-Tumor Efficacy Protocols with Chronic Dosing Paradigms

Investigators planning 4-week or longer xenograft studies can rely on V3's validated chronic dosing regimen of 200 μg/kg/d s.c. for 4 weeks, which inhibits human HCC xenograft growth via sustained angiogenesis downregulation and apoptosis upregulation . V1 and V2 lack published long-term monotherapy data, giving V3 a unique evidence base for procurement in chronic efficacy models. The documented suppression of Ras/Raf/MEK/ERK signaling further supports its use in studies exploring oncogenic pathway inhibition .

Mechanistic Research on Simultaneous VEGFR-2 and Tie-2 Crosstalk

For basic research on angiogenic receptor crosstalk, V3 serves as a unique molecular probe that integrates VEGFR-2/NRP-1 antagonism (V1 domain) and Tie-2 blockade (V2 domain) in a single covalent structure . Unlike co-administration of separate V1 and V2 peptides, V3 ensures 1:1 stoichiometric delivery and synchronized receptor engagement, enabling clean interpretation of dual-pathway inhibition experiments without confounding pharmacokinetic variables .

Application

Selection Property

Validation Focus

Dual-pathway angiogenesis studies in HCC xenografts

Concurrent VEGFR-2/NRP-1 and Tie-2 engagement in a single molecule

Model-response endpoints: tumor growth, MVD, necrosis extent

Cancer-cell vs. normal hepatocyte response profiling

Reported cell-model selectivity context

Apoptosis markers and viability in HCC vs. HL-7702 cells

Chronic xenograft dosing paradigms

Sustained model-response context (4-week data available)

Extended-duration angiogenic and apoptotic endpoints

Angiogenic receptor crosstalk mechanistic studies

Covalent dual-pharmacophore design

Synchronized receptor engagement and signaling readouts

• [1] Wu D, Gao Y, Chen L, Qi Y, Kang Q, Wang H, Zhu L, Ye Y, Zhai M. Anti-tumor effects of a novel chimeric peptide on S180 and H22 xenografts bearing nude mice. Peptides. 2010 May;31(5):850-64. doi: 10.1016/j.peptides.2010.01.007. PMID: 20132854. View Source
• [2] Wu D, Li M, Gao Y, Tian W, Li J, Zhang Q, Liu Z, Zheng M, Wang H, Wang J, Teng T, Zhang L, Ji X, Xie Z, Ji A, Li Y. Peptide V3 Inhibits the Growth of Human Hepatocellular Carcinoma by Inhibiting the Ras/Raf/MEK/ERK Signaling Pathway. J Cancer. 2019; 10(7):1693-1706. doi:10.7150/jca.29211. PMID: 31205525. View Source